![molecular formula C9H6F3N3 B3052237 2-(5-(Trifluoromethyl)-1H-pyrazol-3-yl)pyridine CAS No. 3974-71-8](/img/structure/B3052237.png)
2-(5-(Trifluoromethyl)-1H-pyrazol-3-yl)pyridine
Overview
Description
2-(5-(Trifluoromethyl)-1H-pyrazol-3-yl)pyridine is a pyridine derivative . Pyridine is a simple six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials . The biological activities and physical properties of pyridine analogs can be improved by introducing various functional groups into the pyridine scaffold .
Synthesis Analysis
The synthesis of substituted pyridines with diverse functional groups has been reported . This includes a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans . Another method involves the reaction of 2-halopyridines (preferably the iodide) with a trifluoromethyl organometallic reagent .Molecular Structure Analysis
The molecular structure of 2-(5-(Trifluoromethyl)-1H-pyrazol-3-yl)pyridine is based on the pyridine scaffold, which is a simple six-membered heterocyclic structure . The trifluoromethyl group is attached to the pyridine ring, contributing to the unique physicochemical properties of the molecule .Chemical Reactions Analysis
The chemical reactions involving 2-(5-(Trifluoromethyl)-1H-pyrazol-3-yl)pyridine are primarily related to its synthesis. For instance, a ring cleavage methodology reaction is used for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups . Another reaction involves the use of 2-halopyridines with a trifluoromethyl organometallic reagent .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(5-(Trifluoromethyl)-1H-pyrazol-3-yl)pyridine are influenced by the presence of the trifluoromethyl group and the pyridine structure . The trifluoromethyl group contributes unique physicochemical properties due to the properties of the fluorine atom .Scientific Research Applications
Agrochemicals
Protection of Crops from Pests: Trifluoromethylpyridine (TFMP) derivatives find significant use in crop protection. One notable example is fluazifop-butyl, the first TFMP derivative introduced to the agrochemical market. Since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names. These compounds play a crucial role in safeguarding crops from pests, contributing to sustainable agriculture .
Pharmaceuticals
Unique Physicochemical Properties: TFMP derivatives exhibit intriguing biological activities due to the combination of the unique physicochemical properties of the fluorine atom and the distinctive characteristics of the pyridine moiety. As a result, several pharmaceutical products containing the TFMP moiety have been granted market approval. Additionally, numerous candidates are currently undergoing clinical trials. These compounds hold promise for novel therapeutic applications .
Veterinary Applications
Expanding Veterinary Product Portfolio: Apart from human medicine, TFMP derivatives also find utility in veterinary applications. Two veterinary products containing the TFMP moiety have received market approval. Researchers continue to explore their potential in veterinary medicine, emphasizing their safety and efficacy .
Organic Synthesis
Versatile Intermediates: 2-[5-(Trifluoromethyl)-1H-pyrazol-3-yl]pyridine serves as an essential raw material and intermediate in organic synthesis. Researchers utilize it in the synthesis of various compounds, including agrochemicals, pharmaceuticals, and dyestuffs .
Metal-Organic Frameworks (MOFs)
Building Blocks for MOFs: The compound plays a role in the preparation of metal-organic frameworks (MOFs). These porous materials have applications in gas storage, catalysis, and separation processes .
Chemical Properties and Structure-Activity Relationships
Pest Control Superiority: As observed with other TFMP derivatives, the presence of fluorine and the pyridine structure contributes to superior pest control properties compared to traditional phenyl-containing insecticides. Understanding the structure-activity relationships helps optimize their effectiveness .
Tsukamoto, M., Nakamura, T., Kimura, H., & Nakayama, H. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 125–142. Read more MilliporeSigma. (n.d.). 4-(Trifluoromethyl)pyridine 97 3796-24-5. Link Thermo Fisher Scientific. (n.d.). 2-(Trifluoromethyl)pyridine-5-boronic acid, 98%. Link Research Outreach. (2022, December 5). Trifluoromethylpyridine: Its chemistry and applications. Read more
Future Directions
The future directions for 2-(5-(Trifluoromethyl)-1H-pyrazol-3-yl)pyridine could involve its use in the synthesis of new bioactive molecules. The unique properties of the trifluoromethyl group and the pyridine structure make it a valuable component in the development of new agrochemicals and pharmaceuticals .
Mechanism of Action
Target of Action
It’s known that trifluoromethylpyridine derivatives are widely used in the agrochemical and pharmaceutical industries . They are often involved in Suzuki–Miyaura coupling, a widely applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
Trifluoromethylpyridine derivatives are known to exhibit biological activities due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Biochemical Pathways
It’s known that trifluoromethylpyridine derivatives play a significant role in the synthesis of active agrochemical and pharmaceutical ingredients .
Result of Action
It’s known that trifluoromethylpyridine derivatives have been used in the protection of crops from pests . They have also been used in the pharmaceutical and veterinary industries .
Action Environment
It’s known that the development of fluorinated organic chemicals is becoming an increasingly important research topic .
properties
IUPAC Name |
2-[5-(trifluoromethyl)-1H-pyrazol-3-yl]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F3N3/c10-9(11,12)8-5-7(14-15-8)6-3-1-2-4-13-6/h1-5H,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUXRDJNQKDYVNE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NNC(=C2)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F3N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50346369 | |
Record name | 3-(pyridine-2-yl)-5-trifluoromethylpyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50346369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[5-(Trifluoromethyl)-1H-pyrazol-3-yl]pyridine | |
CAS RN |
3974-71-8 | |
Record name | 3-(pyridine-2-yl)-5-trifluoromethylpyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50346369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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